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Compound of Interest

Compound Name: MES potassium salt
CAS No.: 39946-25-3
Cat. No.: B1260804
Get Quote
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Executive Summary

MES Potassium Salt (2-(N-Morpholino)ethanesulfonic acid potassium salt) is a zwitterionic
Good's buffer widely utilized in biological systems requiring strict pH control between 5.5 and
6.7 without the introduction of inhibitory sodium ions. Unlike its sodium counterpart, MES-K is
critical for plant tissue culture (specifically Arabidopsis root studies), ion channel research, and
protein crystallization where sodium toxicity or interference is a confounding variable. This
guide synthesizes the physicochemical architecture, thermodynamic behavior, and preparation
protocols of MES-K to ensure experimental reproducibility.

Part 1: Chemical Architecture & Thermodynamics
Molecular Identity

MES is a morpholinic buffer containing a sulfonate group (anionic) and a tertiary amine
(cationic proton acceptor). The potassium salt form replaces the acidic proton of the sulfonic
acid group with a potassium cation (

), enhancing solubility and altering ionic strength contributions compared to the free acid.
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IUPAC Name: Potassium 2-(4-morpholinyl)ethanesulfonate

CAS Number: 39946-25-3[1][2]

Molecular Formula:

[1]

Molecular Weight: 233.33 g/mol [1][3]

Buffering Mechanism

The morpholine ring provides the buffering capacity. At physiological pH, the nitrogen atom
accepts a proton, shifting the equilibrium. The sulfonate group remains negatively charged
throughout the useful pH range, maintaining high water solubility.

Thermodynamic Pitfall: The

of MES is temperature-dependent (

).[4] A buffer prepared at pH 6.0 at 25°C will shift to approximately pH 5.8 at 37°C. This shift is
often sufficient to alter enzyme kinetics or cellular metabolic rates.

Physicochemical Profile[5]
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Property Value | Characteristic Notes

Ideal for slightly acidic

(25°C) 6.10 - 6.15 environments (vacuolar, plant
apoplast).
Buffering capacity drops
Useful pH Range 55-6.7 J p y- -p
sharply outside this window.
- Highly soluble compared to
Solubility (Water) > 0.5 M (approx. 116 g/L) ]
MES Free Acid.
Weak binding to Cu(ll).
Metal Binding Negligible for Ca, Mg, Mn Suitable for metalloprotein
studies.
Does not interfere with
UV Absorbance < 0.05 at 260/280 nm ) o
DNA/Protein quantification.
Resistant to enzymatic
- ) degradation and autoclaving
Stability High

(though filtration is preferred to

avoid yellowing).

Part 2: Biological Applications & Rationale[2][6][7]
The Potassium Advantage (Why not Sodium?)

While MES Sodium salt is common, MES Potassium is the obligate choice in two specific
scenarios:[5]

e Plant Tissue Culture: High concentrations of

are toxic to many plant species (halophobic). In Arabidopsis root zonation studies, replacing
Na-MES with K-MES prevents sodium-induced root growth stunting and superoxide
generation.

» lon Channel Electrophysiology: In patch-clamp experiments involving

channels, using a sodium-based buffer in the pipette or bath solution introduces background
noise or alters the electrochemical gradient. K-MES provides the necessary intracellular
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background without altering

driving forces.

Decision Logic for Buffer Selection

The following diagram illustrates the decision matrix for selecting MES-K over other Good's
buffers.
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Figure 1: Decision matrix for selecting MES Potassium Salt based on pH requirements and
ion sensitivity.
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Part 3: Preparation Protocols
Protocol: 0.5 M MES-K Stock Solution (1 Liter)

Objective: Prepare a concentrated stock solution of MES Potassium Salt at pH 6.0, ensuring
no introduction of sodium ions.

Materials:

e MES Free Acid (MW: 195.24 g/mol ) OR MES Potassium Salt (MW: 233.33 g/mol )
o Potassium Hydroxide (KOH) pellets or 5M KOH solution (for pH adjustment)

o Milli-Q Water (18.2 MQ-cm)

e 0.22 um PES (Polyethersulfone) Filter Unit

Method A: Using MES Potassium Salt (Solid)

e Weigh: Measure 116.67 g of MES Potassium Salt.

Dissolve: Add to a beaker containing 800 mL of Milli-Q water. Stir until fully dissolved.

Check pH: The pH will likely be near neutral.[6]

Adjust: If pH < 6.0, add dilute KOH. If pH > 6.0, add dilute HCI (Note: adding HCI introduces

ions; if strictly avoiding halides, use acetic acid, though this creates a mixed buffer). Ideally,
titrate with MES Free Acid to lower pH without introducing foreign anions.

Finalize: Top up to 1.0 L with water.

Method B: Using MES Free Acid (The "In Situ" Salt Generation) Preferred for precise pH
control without adding

o Weigh: Measure 97.62 g of MES Free Acid (0.5 mol).

e Dissolve: Add to 750 mL Milli-Q water.
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 Titrate: Monitor pH while slowly adding KOH (solid or concentrated solution).[7] Do NOT use
NaOH.

o Equilibrium: As KOH is added, the free acid converts to the potassium salt. Stop exactly at
pH 6.0.

» Finalize: Adjust volume to 1.0 L.

Sterilization: Filter sterilize through a 0.22 um membrane.[2][7] Do not autoclave if the buffer
contains glucose or vitamins (media), as MES can facilitate Maillard reactions at high
temperatures, turning the solution yellow.

Workflow Visualization

Adjust Volume > Filter Sterilize
/ Lo ey

Weigh MES Free Acid o | Dissolvein Monitor pH _ | Titrate with KOH
(97.62g) =1 750mL Mmilli-Q "1 (targetpH6.0) [ " - CRITICAL: Do NOT use NaOH
if K+ specificity is required

Click to download full resolution via product page

Figure 2: Workflow for preparing MES-K buffer from free acid to ensure ion purity.

Part 4: Troubleshooting & Interferences
Common Issues

¢ Yellowing upon Autoclaving: MES is generally stable, but in the presence of carbohydrates, it
can degrade or catalyze browning reactions. Solution: Filter sterilize.[2][8]

o Bradford Assay Interference: MES is compatible with the Bradford assay, unlike some
ampholic buffers, but high concentrations (>0.1 M) should be blanked correctly.

o Lowry Assay Incompatibility: MES interferes with the Lowry protein assay. Solution: Use BCA
or Bradford.
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Metal Coordination

While MES is classified as a "non-coordinating” buffer, it possesses a weak affinity for

. If your experiment involves precise copper kinetics (e.g., Fenton chemistry or copper-
dependent enzymes), calculate the stability constant (

for Cu-MES) to ensure it does not strip the metal from your protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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